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Compound of Interest

Compound Name: Thiophanat-ethyl-d10

Cat. No.: B12395971 Get Quote

This guide provides an in-depth overview of the Thiophanat-ethyl-d10 analytical standard for

researchers, scientists, and professionals in drug development. It covers the commercial

availability, key specifications, and typical applications of this isotopically labeled compound.

Introduction
Thiophanat-ethyl-d10 is the deuterated analog of Thiophanate-ethyl, a systemic fungicide. In

analytical chemistry, particularly in quantitative analysis using mass spectrometry, isotopically

labeled standards like Thiophanat-ethyl-d10 are crucial for achieving accurate and reliable

results. They serve as ideal internal standards because their chemical and physical properties

are nearly identical to their unlabeled counterparts, yet they are distinguishable by their mass.

Commercial Availability and Specifications
Several chemical suppliers offer Thiophanat-ethyl-d10 for research and analytical purposes.

The following table summarizes the key information from various commercial suppliers.
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Supplier CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Additional
Information

LGC Standards
1398066-16-4[1]

[2]
C₁₄H₈D₁₀N₄O₄S₂ 380.14[1][2]

Analyte Name:

Thiophanate-D10

(O,O-diethyl-

D10)[1]

CymitQuimica 1398066-16-4 C₁₄H₈D₁₀N₄O₄S₂ 380.51

Brand: TRC.

Noted as a

controlled

product in some

countries.

Coompo 1398066-16-4 Not specified Not specified

Offers various

package sizes

(1mg, 5mg,

25mg) with

corresponding

prices.

Benchchem 1398066-16-4 C₁₄H₈D₁₀N₄O₄S₂

380.1449

(Theoretical

Monoisotopic

Mass)

Highlights its role

as an internal

standard in

quantitative

analysis.

Chemical Structure:

SMILES: CCOC(=O)NC(=S)Nc1ccccc1NC(=S)NC(=O)OCC (unlabeled)

InChI: 1S/C14H18N4O4S2/c1-3-21-13(19)17-11(23)15-9-7-5-6-8-10(9)16-12(24)18-

14(20)22-4-2/h5-8H,3-4H2,1-2H3,(H2,15,17,19,23)(H2,16,18,20,24)/i1D3,2D3,3D2,4D2

Experimental Protocol: Use as an Internal Standard
in LC-MS/MS Analysis
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The primary application of Thiophanat-ethyl-d10 is as an internal standard for the

quantification of Thiophanate-ethyl in various matrices (e.g., environmental samples,

agricultural products). Below is a generalized experimental protocol for its use in a Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflow.

1. Preparation of Stock Solutions:

Accurately weigh a known amount of Thiophanat-ethyl and Thiophanat-ethyl-d10.

Dissolve each compound in a suitable solvent (e.g., acetonitrile, methanol) to prepare

individual stock solutions of a known concentration (e.g., 1 mg/mL).

Store the stock solutions at an appropriate temperature (e.g., -20°C) in amber vials to

prevent degradation.

2. Preparation of Calibration Standards and Quality Controls:

Prepare a series of calibration standards by spiking a known volume of the Thiophanat-ethyl

stock solution into a blank matrix to achieve a range of concentrations that bracket the

expected sample concentrations.

Add a constant, known amount of the Thiophanat-ethyl-d10 internal standard stock solution

to each calibration standard.

Prepare quality control (QC) samples at low, medium, and high concentrations in the same

manner.

3. Sample Preparation:

Homogenize the sample matrix if necessary.

Extract the analyte and internal standard from the sample using an appropriate method (e.g.,

QuEChERS, solid-phase extraction, liquid-liquid extraction).

Add a known amount of the Thiophanat-ethyl-d10 internal standard to each sample extract

before the final volume adjustment.

Evaporate the solvent and reconstitute the residue in the mobile phase.
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4. LC-MS/MS Analysis:

Inject the prepared calibration standards, QC samples, and sample extracts into the LC-

MS/MS system.

Develop a chromatographic method to separate Thiophanat-ethyl and Thiophanat-ethyl-
d10 from other matrix components.

Optimize the mass spectrometer settings for the detection and quantification of both the

analyte and the internal standard. This involves selecting appropriate precursor and product

ions (MRM transitions).

5. Data Analysis:

Integrate the peak areas for both Thiophanat-ethyl and Thiophanat-ethyl-d10.

Calculate the ratio of the peak area of the analyte to the peak area of the internal standard

for each calibration standard.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

analyte.

Determine the concentration of Thiophanat-ethyl in the samples by interpolating their peak

area ratios from the calibration curve.

Workflow for Using Thiophanat-ethyl-d10 Analytical
Standard
The following diagram illustrates the typical workflow for utilizing Thiophanat-ethyl-d10 as an

internal standard in a quantitative analytical experiment.
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Caption: Workflow for quantitative analysis using an internal standard.

This guide provides a foundational understanding of the Thiophanat-ethyl-d10 analytical

standard. For specific applications, researchers should consult detailed analytical methods and

validation guidelines relevant to their field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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